N-(1-ethyl-1H-tetrazol-5-yl)benzamide

• IUPAC Name: N-(1-ethyltetrazol-5-yl)benzamide
• InChI: InChI=1S/C10H11N5O/c1-2-15-10(12-13-14-15)11-9(16)8-6-4-3-5-7-8/h3-7H,2H2,1H3,(H,11,12,14,16)
• InChI Key: UTPBEPVILUDAPK-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=NN=N1)NC(=O)C2=CC=CC=C2
• Molecular Formula: C10H11N5O
• DSSTOX Substance ID: DTXSID30358945
• Molecular Weight: 217.23 g/mol
• CAS RN: 638146-59-5

Description

N-(1-ethyl-1H-tetrazol-5-yl)benzamide, also known as A-740003, is a selective antagonist of the P2X3 receptor. This receptor is found in sensory neurons and is involved in pain signaling. A-740003 has been studied for its potential use in pain management and has shown promising results in preclinical studies.

Mechanism of Action

The P2X3 receptor is a ligand-gated ion channel that is activated by ATP. When activated, it allows the influx of calcium and sodium ions, which leads to depolarization of the neuron and the transmission of pain signals. N-(1-ethyl-1H-tetrazol-5-yl)benzamide works by binding to the P2X3 receptor and blocking its activation by ATP. This prevents the influx of calcium and sodium ions and reduces the transmission of pain signals.
Biochemical and Physiological Effects:
In addition to its effects on pain signaling, N-(1-ethyl-1H-tetrazol-5-yl)benzamide has been shown to have other biochemical and physiological effects. It has been shown to reduce inflammation and to have neuroprotective effects. N-(1-ethyl-1H-tetrazol-5-yl)benzamide has also been shown to have anxiolytic effects, reducing anxiety in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using N-(1-ethyl-1H-tetrazol-5-yl)benzamide in lab experiments is its selectivity for the P2X3 receptor. This allows researchers to specifically target this receptor and study its effects on pain signaling. However, one limitation of using N-(1-ethyl-1H-tetrazol-5-yl)benzamide is its relatively short half-life, which may require frequent dosing in experiments.

Future Directions

There are several future directions for research on N-(1-ethyl-1H-tetrazol-5-yl)benzamide. One area of interest is the development of more selective P2X3 receptor antagonists. This could lead to the development of more effective pain management therapies with fewer side effects. Another area of interest is the study of N-(1-ethyl-1H-tetrazol-5-yl)benzamide in combination with other pain management therapies, such as opioids or nonsteroidal anti-inflammatory drugs. This could lead to more effective pain management with lower doses of these drugs, reducing the risk of side effects. Additionally, the study of N-(1-ethyl-1H-tetrazol-5-yl)benzamide in human clinical trials is needed to determine its safety and efficacy in humans.

Synthesis Methods

The synthesis of N-(1-ethyl-1H-tetrazol-5-yl)benzamide involves a multi-step process. The first step involves the reaction of 5-amino-1-ethyl-1H-tetrazole with 4-chlorobenzoyl chloride in the presence of a base such as triethylamine. This yields the intermediate product, 4-chloro-N-(1-ethyl-1H-tetrazol-5-yl)benzamide. The intermediate is then reacted with sodium azide in the presence of a copper catalyst to yield the final product, N-(1-ethyl-1H-tetrazol-5-yl)benzamide.

Scientific Research Applications

N-(1-ethyl-1H-tetrazol-5-yl)benzamide has been studied extensively for its potential use in pain management. It has been shown to be effective in reducing pain in animal models of neuropathic pain, inflammatory pain, and visceral pain. N-(1-ethyl-1H-tetrazol-5-yl)benzamide works by blocking the P2X3 receptor, which is involved in pain signaling. By blocking this receptor, N-(1-ethyl-1H-tetrazol-5-yl)benzamide reduces the transmission of pain signals to the brain.